Cas no 57267-78-4 (Isethionic acid ammoniumsalt)

• Product Name: Isethionic acid ammoniumsalt
• CAS No: 57267-78-4
• MF: C₂H₉NO₄S
• MW: 143.16215968132
• CID: 57105
• PubChem ID: 24856274
• Update Time: 2025-04-18

Isethionic acid ammoniumsalt Chemical and Physical Properties

Names and Identifiers

• isethionic acid ammonium salt
• ammonium 2-hydroxyethanesulphonate
• Ammonium isethionate~2-Hydroxyethanesulphonic acid ammonium salt
• 2-Hydroxyethanesulfonic acid sodium salt
• azanium,2-hydroxyethanesulfonate
• 2-Hydroxyethanesulfonic acid ammonium salt
• FT-0612593
• LLOHIFXFHGMBNO-UHFFFAOYSA-N
• 2-Hydroxyethanesulfonic acid, monoammonium salt
• Ammonium 2-hydroxyethanesulfonate
• NS00085948
• EINECS 260-656-0
• AKOS024464849
• Ethanesulfonic acid, 2-hydroxy-, monoammonium salt
• ISETHIONICACIDAMMONIUMSALT
• SCHEMBL523687
• Ethanesulfonic acid, 2-hydroxy-, ammonium salt
• Ethanesulfonic acid, 2-hydroxy-, ammonium salt (1:1)
• C2H9NO4S
• DTXSID6069169
• azanium;2-hydroxyethanesulfonate
• Ammonium isethionate
• 57267-78-4
• ammonium 2-hydroxyethane-1-sulfonate
• DB-053027
• Isethionic acid ammoniumsalt

• MDL： MFCD00012847
• Inchi： 1S/C2H6O4S.H3N/c3-1-2-7(4,5)6;/h3H,1-2H2,(H,4,5,6);1H3
• InChI Key： LLOHIFXFHGMBNO-UHFFFAOYSA-N
• SMILES： S(CCO)(=O)(=O)[O-].[NH4+]
• BRN： 3722656

Computed Properties

• Exact Mass: 143.02500
• Monoisotopic Mass: 143.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Color/Form: White crystals
• Density: 1.6250
• Melting Point: 138-141 °C (lit.)
• PSA: 86.22000
• LogP: 0.27120
• Sensitiveness: Hygroscopic
• Solubility: Not available

Isethionic acid ammoniumsalt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10
• RTECS：KI7750000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt